Cas no 2225173-79-3 (5-Chloro-6-(2-chlorophenyl)pyridine-3-boronic acid)

• Product Name: 5-Chloro-6-(2-chlorophenyl)pyridine-3-boronic acid
• CAS No: 2225173-79-3
• MF: C₁₁H₈BCl₂NO₂
• MW: 267.90
• CID: 5142110
• PubChem ID: 133555083
• Update Time: 2025-10-29

5-Chloro-6-(2-chlorophenyl)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-(2-chlorophenyl)pyridine-3-boronic acid
• (5-Chloro-6-(2-chlorophenyl)pyridin-3-yl)boronic acid
• 2225173-79-3

• Inchi： 1S/C11H8BCl2NO2/c13-9-4-2-1-3-8(9)11-10(14)5-7(6-15-11)12(16)17/h1-6,16-17H
• InChI Key： HCTUGRVRMAPMHH-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=CC=C2Cl)=C(Cl)C=C1B(O)O

Computed Properties

• Exact Mass: 267.0025141g/mol
• Monoisotopic Mass: 267.0025141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on 5-Chloro-6-(2-chlorophenyl)pyridine-3-boronic acid

Introduction to 5-Chloro-6-(2-chlorophenyl)pyridine-3-boronic acid (CAS No. 2225173-79-3) and Its Applications in Modern Chemical Biology

5-Chloro-6-(2-chlorophenyl)pyridine-3-boronic acid, identified by its Chemical Abstracts Service (CAS) number 2225173-79-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the boronic acid derivatives, a class of molecules widely recognized for their utility in Suzuki-Miyaura cross-coupling reactions, which are fundamental in constructing complex organic frameworks. The presence of both chloro substituents and a boronic acid functional group makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of novel heterocyclic compounds.

The structural features of 5-Chloro-6-(2-chlorophenyl)pyridine-3-boronic acid contribute to its reactivity and applicability in multiple domains. The pyridine core, a nitrogen-containing heterocycle, is known for its stability and ability to participate in various coordination and binding interactions. The chloro groups at the 5th and 2nd positions enhance electrophilic character, facilitating further functionalization, while the boronic acid at the 3rd position enables palladium-catalyzed cross-coupling reactions. These attributes make it an invaluable building block for medicinal chemists and materials scientists.

In recent years, boronic acids have been extensively studied for their role in drug discovery and development. The ability to undergo efficient cross-coupling reactions allows for the rapid assembly of complex molecular architectures, which is crucial for designing biologically active compounds. Specifically, 5-Chloro-6-(2-chlorophenyl)pyridine-3-boronic acid has been utilized in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, its incorporation into pyridine-based scaffolds has led to the development of novel kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases.

One of the most compelling applications of this compound is in the field of proteolysis-targeting chimeras (PROTACs), a groundbreaking approach for degrading disease-causing proteins. The pyridine moiety serves as a key pharmacophore that interacts with target proteins, while the boronic acid moiety facilitates conjugation with warhead molecules through cross-coupling reactions. Recent studies have demonstrated that derivatives of 5-Chloro-6-(2-chlorophenyl)pyridine-3-boronic acid can be engineered to selectively degrade proteins involved in neurodegenerative disorders, such as beta-secretase and tau kinases. This underscores the compound's potential in advancing therapeutic strategies against challenging diseases.

The synthesis of 5-Chloro-6-(2-chlorophenyl)pyridine-3-boronic acid involves multi-step organic transformations that highlight its synthetic utility. Typically, it is prepared through halogenation reactions on a pyridine precursor followed by lithiation and subsequent boronation. The precise control over reaction conditions ensures high yield and purity, making it accessible for industrial-scale applications. Advances in catalytic systems have further improved the efficiency of these synthetic routes, reducing costs and environmental impact while maintaining high selectivity.

The versatility of 5-Chloro-6-(2-chlorophenyl)pyridine-3-boronic acid extends beyond pharmaceutical applications into materials science. Boron-containing heterocycles are increasingly being explored for their electronic properties, making them suitable candidates for organic semiconductors and optoelectronic devices. Researchers have leveraged this compound to develop novel light-emitting diodes (LEDs) and photovoltaic materials, where its ability to form stable π-conjugated systems enhances performance metrics such as charge mobility and luminescence efficiency.

From a computational chemistry perspective, understanding the reactivity of 5-Chloro-6-(2-chlorophenyl)pyridine-3-boronic acid requires sophisticated modeling techniques to predict reaction outcomes accurately. Density functional theory (DFT) calculations have been instrumental in elucidating transition states and optimizing synthetic pathways. These computational studies not only aid experimentalists but also provide insights into structure-property relationships, enabling rational design of derivatives with enhanced biological activity or material properties.

The future prospects of 5-Chloro-6-(2-chlorophenyl)pyridine-3-boronic acid are promising, with ongoing research exploring its potential in emerging fields such as green chemistry and sustainable manufacturing. Innovations in flow chemistry have enabled continuous production processes for boronic acids like this one, reducing waste generation and improving scalability. Additionally, biocatalytic approaches are being investigated to replace traditional heavy-metal catalysts with enzymatic systems, aligning with global efforts toward greener chemical synthesis.

In conclusion,5-Chloro-6-(2-chlorophenyl)pyridine-3-boronic acid (CAS No. 2225173-79-3) represents a cornerstone compound in modern chemical biology and pharmaceutical innovation. Its unique structural features enable diverse applications ranging from drug development to advanced materials science. As research continues to uncover new functionalities and synthetic methodologies,this compound will undoubtedly remain at the forefront of scientific discovery, driving advancements across multiple disciplines.